Cas no 306986-72-1 (N'-(1E)-(3-ethoxy-2-hydroxyphenyl)methylidene-1H,4H,5H,6H-cyclopentacpyrazole-3-carbohydrazide)

• Product Name: N'-(1E)-(3-ethoxy-2-hydroxyphenyl)methylidene-1H,4H,5H,6H-cyclopentacpyrazole-3-carbohydrazide
• CAS No: 306986-72-1
• MF: C₁₆H₁₈N₄O₃
• MW: 314.339123249054
• CID: 6235821
• PubChem ID: 135642338
• Update Time: 2025-07-09

N'-(1E)-(3-ethoxy-2-hydroxyphenyl)methylidene-1H,4H,5H,6H-cyclopentacpyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-(3-ethoxy-2-hydroxyphenyl)methylidene-1H,4H,5H,6H-cyclopentacpyrazole-3-carbohydrazide
• N'-[(E)-(3-ethoxy-2-hydroxyphenyl)methylidene]-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbohydrazide
• SR-01000109109-1
• N'-[(1E)-(3-ETHOXY-2-HYDROXYPHENYL)METHYLIDENE]-1H,4H,5H,6H-CYCLOPENTA[C]PYRAZOLE-3-CARBOHYDRAZIDE
• N-[(E)-(3-ethoxy-2-hydroxy-phenyl)methyleneamino]-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxamide
• N'-[(E)-(3-ETHOXY-2-HYDROXYPHENYL)METHYLIDENE]-1H,4H,5H,6H-CYCLOPENTA[C]PYRAZOLE-3-CARBOHYDRAZIDE
• CHEMBL2311872
• N-[(E)-(3-ethoxy-2-hydroxyphenyl)methylideneamino]-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxamide
• SR-01000109109
• Z57388696
• BDBM50489399
• 306986-72-1
• F1092-0618
• (E)-N'-(3-ethoxy-2-hydroxybenzylidene)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbohydrazide
• AKOS001326813

• Inchi： 1S/C16H18N4O3/c1-2-23-13-8-3-5-10(15(13)21)9-17-20-16(22)14-11-6-4-7-12(11)18-19-14/h3,5,8-9,21H,2,4,6-7H2,1H3,(H,18,19)(H,20,22)/b17-9+
• InChI Key： IGRPXAZQJGUXPW-RQZCQDPDSA-N
• SMILES： O=C(C1C2=C(CCC2)NN=1)N/N=C/C1C=CC=C(C=1O)OCC

Computed Properties

• Exact Mass: 314.13789045g/mol
• Monoisotopic Mass: 314.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 99.6Ų

Additional information on N'-(1E)-(3-ethoxy-2-hydroxyphenyl)methylidene-1H,4H,5H,6H-cyclopentacpyrazole-3-carbohydrazide

Comprehensive Analysis of N'-(1E)-(3-ethoxy-2-hydroxyphenyl)methylidene-1H,4H,5H,6H-cyclopentacpyrazole-3-carbohydrazide (CAS No. 306986-72-1)

The compound N'-(1E)-(3-ethoxy-2-hydroxyphenyl)methylidene-1H,4H,5H,6H-cyclopentacpyrazole-3-carbohydrazide (CAS No. 306986-72-1) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a cyclopentacpyrazole core with a hydrazide moiety, linked to a 3-ethoxy-2-hydroxyphenyl group. This configuration endows the compound with potential applications in pharmaceutical research, material science, and agrochemical development. Researchers are increasingly interested in its molecular interactions and bioactivity profiles, particularly in the context of drug discovery and enzyme inhibition.

One of the most compelling aspects of CAS No. 306986-72-1 is its potential role in addressing modern health challenges. With the growing demand for novel therapeutics targeting chronic diseases, this compound's structural versatility makes it a candidate for further exploration. For instance, its hydrazide component is known to exhibit antioxidant and anti-inflammatory properties, which align with current trends in precision medicine and personalized healthcare. Additionally, the ethoxy-hydroxyphenyl segment may contribute to its metabolic stability, a critical factor in pharmacokinetic optimization.

From a synthetic chemistry perspective, N'-(1E)-(3-ethoxy-2-hydroxyphenyl)methylidene-1H,4H,5H,6H-cyclopentacpyrazole-3-carbohydrazide exemplifies the convergence of heterocyclic chemistry and molecular design. Its synthesis involves sophisticated condensation reactions and protecting group strategies, making it a subject of interest for organic chemists and process engineers. The compound's crystallinity and solubility properties are also under investigation, as these characteristics are pivotal for its formulation in potential drug delivery systems.

In the realm of material science, CAS No. 306986-72-1 has shown promise due to its conjugated π-system and hydrogen-bonding capabilities. These features could enable its use in organic semiconductors or sensors, particularly in applications requiring photoactive materials. The compound's electronic properties are being studied to assess its suitability for optoelectronic devices, a rapidly expanding field driven by advancements in renewable energy technologies.

Environmental considerations are another area where N'-(1E)-(3-ethoxy-2-hydroxyphenyl)methylidene-1H,4H,5H,6H-cyclopentacpyrazole-3-carbohydrazide is gaining attention. With increasing regulatory focus on green chemistry, researchers are evaluating its biodegradability and eco-toxicity profiles. The ethoxy and hydroxyl groups may influence its environmental fate, making it a relevant case study for sustainable chemical design.

In summary, CAS No. 306986-72-1 represents a multifaceted compound with broad interdisciplinary appeal. Its chemical structure, functional groups, and potential applications make it a valuable subject for ongoing research. Whether in pharmaceuticals, materials, or environmental science, this compound continues to inspire innovation and discovery.